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Compound of Interest

Compound Name: Diethyl aminomalonate

Cat. No.: B132165

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the essential safety precautions and
handling procedures for diethyl aminomalonate hydrochloride. Adherence to these guidelines
is crucial to ensure a safe laboratory environment and minimize the risk of exposure-related
incidents.

Hazard Identification and Classification

Diethyl aminomalonate hydrochloride is classified as a substance that can cause skin
irritation, serious eye irritation, and may cause respiratory irritation.[1][2] It is important for all
personnel handling this compound to be fully aware of these potential hazards.

Hazard Statements:

e H315: Causes skin irritation.[1][2]

e H319: Causes serious eye irritation.[1][2]

o H335: May cause respiratory irritation.[1][2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of diethyl aminomalonate
hydrochloride is provided in the table below.
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Property Value Reference
Molecular Formula C7H13NO4 - HCI [1112]
Molecular Weight 211.65 g/mol [2]
Appearance Off-white solid, crystals, or 2]

powder
Melting Point 166 °C /330.8 °F [2]
Solubility Soluble in water [3]
Flash Point Not applicable

Exposure Controls and Personal Protection

To minimize exposure, appropriate engineering controls and personal protective equipment
(PPE) must be utilized.

Engineering Controls

o Work should be conducted in a well-ventilated area.[1][4][5]

e Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[3][4]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling diethyl aminomalonate hydrochloride:
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PPE Type Specification Reference

Safety glasses with side-
shields or chemical safety
Eye/Face Protection goggles conforming to EN166 3114151161
(EU) or NIOSH (US)
standards.

Chemically resistant gloves
Hand Protection (e.g., Nitrile rubber). Gloves [2][5]

must be inspected before use.

Protective clothing, such as a
Skin and Body Protection lab coat, to prevent skin [11[2]
contact.

If dust is generated, a
) ) NIOSH/MSHA or European
Respiratory Protection [1][6]
Standard EN 136 approved

respirator should be used.

Safe Handling and Storage
Handling

Avoid contact with skin, eyes, and clothing.[1][3][4][5]

Avoid breathing dust.[1][4][5]

Wash hands thoroughly after handling.[1][4][6]

Do not eat, drink, or smoke in areas where the chemical is handled.[1]

Storage

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][3][4][5][6]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[3][4]
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Emergency Procedures

First Aid Measures

In the event of exposure, immediate first aid is critical. The following table outlines the

recommended procedures.

Exposure Route

First Aid Protocol

Reference

Inhalation

Move the person to fresh air. If
breathing is difficult, give
oxygen. Seek medical

attention.

[L1(3][41[5][6]

Skin Contact

Immediately remove all
contaminated clothing. Wash
the affected area with plenty of
soap and water for at least 15
minutes. Seek medical

attention if irritation occurs.

[L1(3][41[5][€]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and
easy to do. Continue rinsing
for at least 15 minutes. Seek

immediate medical attention.

[L1(3][41[5][€]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Give a
glass of water to drink. Seek

medical attention.

[1]14](5](6]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5][7]
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e Hazardous Combustion Products: Thermal decomposition can produce carbon oxides (CO,
C02), nitrogen oxides (NOx), and hydrogen chloride gas.[2][4][6][7]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2][4][5][6][7]

Accidental Release Measures

In the case of a spill, follow these procedures to ensure safe cleanup and containment.

o Personal Precautions: Evacuate the area. Wear appropriate PPE as described in Section
3.2. Avoid breathing dust and contact with the spilled material.[1][5][6]

e Environmental Precautions: Prevent the product from entering drains.[5][6]

¢ Cleanup Methods: For a dry spill, sweep up or vacuum the material and place it into a
suitable, closed, and labeled container for disposal.[1] Avoid generating dust.[1][6] For a wet
spill, use an inert absorbent material.[8] After cleanup, wash the spill area.[1]

Logical Workflows
Accidental Spill Cleanup Workflow
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Caption: Workflow for responding to an accidental spill.
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Caption: Decision pathway for first aid response to exposure.

Toxicological and Ecological Information

o Toxicological Information: The toxicological properties have not been fully investigated.[3][4]
No component of this product present at levels greater than or equal to 0.1% is identified as
a probable, possible or confirmed human carcinogen by IARC.[6]

» Ecological Information: Do not let the product enter drains or waterways.[4][5][6] The
environmental impact of this product has not been fully investigated.

Disposal Considerations

Waste material must be disposed of in accordance with national and local regulations.[6] Do
not mix with other waste.[6] Handle uncleaned containers as you would the product itself.[6]
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This guide is intended to provide comprehensive handling precautions for diethyl
aminomalonate hydrochloride. It is not exhaustive and should be used in conjunction with your
institution's specific safety protocols and the full Safety Data Sheet (SDS). Always prioritize
safety and consult with your safety officer if you have any questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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